- A fluorescence polarization activity-based protein profiling assay in the discovery of potent, selective inhibitors for human nonlysosomal glucosylceramidase, Journal of the American Chemical Society, 2017, 139(40), 14192-14197
Cas no 91809-67-5 ( 6-TAMRA )
6-TAMRA structure
Product Name: 6-TAMRA
CAS No:91809-67-5
MF:C25H22N2O5
MW:430.452586650848
MDL:MFCD31923282
CID:61532
PubChem ID:57651519
Update Time:2024-10-26
6-TAMRA Chemical and Physical Properties
Names and Identifiers
-
- 6-Carboxytetramethylrhodamine
- 6-TAMRA
- 4-carboxy-3-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate
- 9-(2,5-Dicarboxyphenyl)-3,6-bis(dimethylamino)xanthylium
- N,N,N',N'-Tetramethyl-6-carboxyrhodamine
- N,N,N′,N′-Tetramethyl-6-carboxyrhodamine
- 6-TAMRA
- DA-70294
- PD012482
- J-100076
- 2-[3,6-Bis(dimethylamino)xanthylium-9-yl]-4-carboxybenzoate
- COCMHKNAGZHBDZ-UHFFFAOYSA-N
- MFCD01073638
- 2814525-94-3
- 4-carboxy-2-[6-(dimethylamino)-3-(dimethyliminiumyl)-3H-xanthen-9-yl]benzoate
- HY-15943
- EN300-20239123
- DTXCID90327359
- AKOS026673955
- 91809-67-5
- SY078324
- 6-TAMRA Acid
- 2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-4-carboxybenzoate
- 6-CTMR
- 6-Carboxytetramethylrhodamine, BioReagent, suitable for fluorescence, >=90% (HPLC)
- 6-carboxy-tetramethylrhodamine
- 9-(2,5-dicarboxyphenyl)-3,6-bis(dimethylamino)-xanthylium, inner salt
- SCHEMBL25343641
- BS-17838
- F12263
- LCZC106
- DTXSID80376331
- 6-Carboxytetramethyl Rhodamine, 90%
-
- MDL: MFCD31923282
- Inchi: 1S/C25H22N2O5/c1-26(2)15-6-9-18-21(12-15)32-22-13-16(27(3)4)7-10-19(22)23(18)20-11-14(24(28)29)5-8-17(20)25(30)31/h5-13H,1-4H3,(H-,28,29,30,31)
- InChI Key: COCMHKNAGZHBDZ-UHFFFAOYSA-N
- SMILES: O=C(C1C(C2=C3C(C=C(N(C)C)C=C3)=[O+]C3C2=CC=C(N(C)C)C=3)=CC(C(O)=O)=CC=1)[O-]
Computed Properties
- Exact Mass: 430.15300
- Monoisotopic Mass: 430.15287181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 875
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 92.9Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.2310
- Melting Point: NA
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: DMSO: soluble
- PSA: 97.05000
- LogP: 3.72780
- Sensitiveness: Sensitive to light and stored in air
- Vapor Pressure: No data available
6-TAMRA Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22; S24/25
- FLUKA BRAND F CODES:8-10
- Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month
6-TAMRA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-15943-5mg |
6-TAMRA |
91809-67-5 | 98.88% | 5mg |
¥312 | 2025-04-15 | |
| MedChemExpress | HY-15943-10mg |
6-TAMRA |
91809-67-5 | 98.88% | 10mg |
¥500 | 2025-04-15 | |
| MedChemExpress | HY-15943-50mg |
6-TAMRA |
91809-67-5 | 98.88% | 50mg |
¥1400 | 2025-04-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C115506-10mg |
6-TAMRA |
91809-67-5 | for fluorescence,≥90% | 10mg |
¥68.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C115506-500mg |
6-TAMRA |
91809-67-5 | for fluorescence,≥90% | 500mg |
¥1338.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C115506-50mg |
6-TAMRA |
91809-67-5 | for fluorescence,≥90% | 50mg |
¥226.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C115506-250mg |
6-TAMRA |
91809-67-5 | for fluorescence,≥90% | 250mg |
¥906.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C115506-100mg |
6-TAMRA |
91809-67-5 | for fluorescence,≥90% | 100mg |
¥407.90 | 2023-09-03 | |
| DC Chemicals | DC9374-100 mg |
6-TAMRA |
91809-67-5 | >98% | 100mg |
$500.0 | 2022-03-01 | |
| DC Chemicals | DC9374-250 mg |
6-TAMRA |
91809-67-5 | >98% | 250mg |
$1000.0 | 2022-03-01 |
6-TAMRA Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Acetic acid ; overnight, reflux
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Chloroform , Dimethylformamide ; 3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; overnight, rt
Reference
- Practical Synthesis of Isomerically Pure 5- and 6-Carboxytetramethylrhodamines, Useful Dyes for DNA Probes, Bioconjugate Chemistry, 2009, 20(8), 1673-1682
Production Method 3
Reaction Conditions
1.1 Reagents: Oxygen Solvents: 2,2,2-Trifluoroethanol , Water ; 48 h, 22 °C → 80 °C
Reference
- Scalable Regioselective Synthesis of Rhodamine Dyes, Organic Letters, 2016, 18(20), 5316-5319
Production Method 4
Reaction Conditions
1.1 Catalysts: Cupric chloride Solvents: Methanol , Tetrahydrofuran ; 1 h, 50 °C
1.2 Reagents: Sodium hydroxide ; 30 min, 50 °C
1.2 Reagents: Sodium hydroxide ; 30 min, 50 °C
Reference
- From Spirolactam Mixtures to Regioisomerically Pure 5- and 6-Rhodamines: A Chemodosimeter-Inspired Strategy, Organic Letters, 2012, 14(8), 2014-2017
6-TAMRA Raw materials
- 1,4-Benzenedicarboxylic acid, 2-[4-(dimethylamino)-2-hydroxybenzoyl]-
- 2-Amino-3′,6′-bis(dimethylamino)-2,3-dihydro-3-oxospiro[1H-isoindole-1,9′-[9H]xanthene]-6-carboxylic acid hydrazide
- 3-(Dimethylamlno)phenol
- 5-Isobenzofurancarboxylic acid, 1,3-dihydro-3-hydroxy-1-oxo-
- Trimellitic Anhydride
6-TAMRA Preparation Products
6-TAMRA Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:91809-67-5)6-Carboxytetramethylrhodamine
Order Number:sfd12171
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
6-TAMRA Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:91809-67-5)6-Carboxytetramethylrhodamine
Purity:99.9%
Quantity:200kg
Price ($):Inquiry